(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one
Overview
Description
5alpha-Androstane-2alpha-fluoro-17beta-ol-3-one acetate is a steroid ester and a 3-oxo-5alpha-steroid.
Scientific Research Applications
Neurosteroid Analog Activities
- Androstan-3alpha-ol analogs, including those substituted at the 17-position, act as positive allosteric modulators of GABA(A) receptors. These compounds demonstrate anticonvulsant and anxiolytic-like activities in animal models. Notably, 3alpha-hydroxy-17beta-nitro-5alpha-androstane and its analogs modulate GABA(A) receptors with potencies comparable to or greater than endogenous neurosteroids (Runyon et al., 2009).
Metabolism Studies
- Studies on the metabolism of similar 17beta-hydroxy-2alpha-methyl-5alpha-androstan-3-one in rabbits have shown that hydroxylation occurs at various positions of the steroid nucleus. This provides insights into how structurally similar compounds are metabolized in vivo (Templeton & Kim, 1977).
Receptor Binding Studies
- Substituted 5alpha-androstan-17beta-ols have been synthesized and evaluated for their potential in developing prostate imaging agents. These compounds’ ability to bind to androgen receptors has been examined, highlighting their potential in diagnostic applications (Castonguay et al., 1978).
properties
CAS RN |
1648-61-9 |
|---|---|
Product Name |
(2alpha,5alpha,17beta)-17-(Acetyloxy)-2-fluoro-androstan-3-one |
Molecular Formula |
C21H31FO3 |
Molecular Weight |
350.5 g/mol |
IUPAC Name |
[(2R,5S,8R,9S,10S,13S,14S,17S)-2-fluoro-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate |
InChI |
InChI=1S/C21H31FO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19-,20-,21-/m0/s1 |
InChI Key |
WACIVNIHJKQSFP-LKIOEXHTSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C[C@H](C(=O)C4)F)C)C |
SMILES |
CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)F)C)C |
Canonical SMILES |
CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)F)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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